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Compound of Interest

Compound Name: 6-Bromonicotinic acid

Cat. No.: B027431

Essential Safety and Handling Guide for 6-
Bromonicotinic Acid

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 6-Bromonicotinic acid in a laboratory setting. It is intended for
researchers, scientists, and professionals in drug development to ensure the safe management
of this chemical.

Hazard Identification and Personal Protective Equipment
(PPE)

6-Bromonicotinic acid is classified as a hazardous substance. It is known to cause skin and
serious eye irritation, and may also lead to respiratory irritation.[1][2] Adherence to strict safety
protocols is mandatory to mitigate these risks. The following tables summarize the required
Personal Protective Equipment (PPE).

Table 1: Hazard Classification
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Hazard Class Category
Skin Corrosion/Irritation Category 2
Serious Eye Damage/Eye lIrritation Category 2

Specific Target Organ Toxicity (Single Exposure)  Category 3 (Respiratory system)

Source: Safety Data Sheet for 6-Bromonicotinic acid.[1]

Table 2: Personal Protective Equipment (PPE) Requirements

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b027431?utm_src=pdf-body
https://www.qmul.ac.uk/hsd/media/hsd/documents/QMUL_HS_133a-Laboratory-Chemical-Solvent-Biological-Spill_Emergency-Protocol_Clean-up-guidance.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b027431?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Body Part

PPE

Specifications and
Recommendations

Eyes/Face

Safety Goggles or Safety
Glasses with side shields

Must be compliant with OSHA
29 CFR 1910.133 or European
Standard EN166. A face shield
should be worn in addition to
goggles for operations with a

higher risk of splashing.[1][3]

Skin

Chemical-resistant Lab Coat

A flame-retardant lab coat is
recommended. Ensure it is

fully buttoned.

Nitrile Gloves

Nitrile gloves are
recommended for their
resistance to pyridine-based
compounds.[3][4] Specific
breakthrough times for 6-
Bromonicotinic acid are not
readily available; therefore, it is
best practice to double-glove
for prolonged contact and
change gloves frequently.
Always inspect gloves for any
signs of degradation before

use.

Respiratory

NIOSH-approved Respirator

All work with this compound
should be conducted in a
certified chemical fume hood to
minimize inhalation exposure.
[1] If a respirator is required, a
half-mask or full-facepiece air-
purifying respirator equipped
with organic vapor and acid
gas cartridges is
recommended. A particulate

pre-filter may also be
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necessary. A cartridge change

schedule must be established.

Operational Plan: Step-by-Step Handling Procedure

This section outlines a standard operating procedure for the safe handling of 6-
Bromonicotinic acid.

1. Preparation and Pre-Handling Check:

o Confirm that a current Safety Data Sheet (SDS) for 6-Bromonicotinic acid is readily
accessible.

e Ensure that an eyewash station and safety shower are unobstructed and in close proximity
to the work area.[1][3]

 Verify that the chemical fume hood is functioning correctly.

o Assemble all necessary materials and equipment before starting the procedure.

e Don the appropriate PPE as specified in Table 2.

2. Handling the Chemical:

o Conduct all manipulations of 6-Bromonicotinic acid, including weighing and transferring,
within a certified chemical fume hood to prevent inhalation of dust.[1]

e Avoid the formation of dust during handling.[1][3]

o Use spark-proof tools and avoid sources of ignition.

» Keep containers of 6-Bromonicotinic acid tightly closed when not in use.[1][2]

» After handling, thoroughly wash hands and any exposed skin with soap and water.[1]

3. Storage:

o Store 6-Bromonicotinic acid in a cool, dry, and well-ventilated area.[1][3]

o Keep the container tightly closed and protected from light.[1]

o Store away from incompatible materials such as strong oxidizing agents, strong acids, and
strong bases.[1]

Workflow for Handling 6-Bromonicotinic Acid
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Workflow for Handling 6-Bromonicotinic Acid

(Eyewash, Shower, Fume Hood)

Weigh and Transfer
Avoid Dust Formation
Keep Container Closed

Wash Hands Thoroughly
Store Chemical Properly
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Disposal Workflow for 6-Bromonicotinic Acid

Segregate 6-Bromonicotinic
Acid Waste

Use Designated, Compatible
Waste Container

Label Container Clearly
(Hazardous Waste, Chemical Name)

Store in Satellite
Accumulation Area

Arrange Pickup with Licensed
Waste Disposal Service

Complete Disposal Manifest

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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